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Cat. No.: B2501070
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of (4-Bromo-2-
cyanophenyl)methanesulfonamide (CAS 1878327-03-7), a compound of interest for its
potential applications in medicinal chemistry and drug discovery. This document delves into its
chemical properties, a plausible synthetic route, safety and handling protocols, and its
prospective role as a building block in the development of novel therapeutic agents.

Compound Overview and Physicochemical
Properties

(4-Bromo-2-cyanophenyl)methanesulfonamide is a substituted aromatic sulfonamide. The
presence of a bromo, a cyano, and a methanesulfonamide group on the phenyl ring imparts a
unique combination of electronic and steric properties, making it an attractive scaffold for
chemical exploration.

Table 1: Physicochemical Properties of (4-Bromo-2-cyanophenyl)methanesulfonamide
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Property Value Source

CAS Number 1878327-03-7

Molecular Formula CsH7BrN202S PubChem[1]

Molecular Weight 291.12 g/mol

Monoisotopic Mass 289.9466 g/mol PubChem[1]

Predicted XlogP 1.8

SMILES C1=CCEC(C=CIBNCANSE PubChem[1]
O)(=O)N

InChl=1S/C8H7BIN202S/c9-
7-2-1-5(4-10)6(3-

InChl
7)14(11,12)13/h1-3H,4H2,
(H2,11,12,13)
Appearance Solid (predicted)

Note: Some properties are predicted based on computational models due to the limited
experimental data available in public literature.

The structure combines a hydrogen bond donor and acceptor in the sulfonamide group, a
lipophilic bromo substituent, and a polar cyano group, suggesting potential for diverse
interactions with biological targets.

Strategic Synthesis Pathway

While a specific documented synthesis for (4-Bromo-2-cyanophenyl)methanesulfonamide is
not readily available in peer-reviewed literature, a plausible and efficient synthetic route can be
designed based on well-established organic chemistry principles. The proposed pathway
commences from the commercially available 4-bromo-2-cyanobenzaldehyde.

Diagram 1: Proposed Synthesis of (4-Bromo-2-cyanophenyl)methanesulfonamide
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Step 1: Reduction
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Caption: A four-step synthetic workflow for the target compound.
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Experimental Protocol:

Step 1: Reduction of 4-Bromo-2-cyanobenzaldehyde

To a solution of 4-bromo-2-cyanobenzaldehyde (1.0 eq) in methanol at 0 °C, add sodium
borohydride (1.1 eq) portion-wise.

Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC.
Quench the reaction with water and extract the product with ethyl acetate.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure to yield (4-bromo-2-cyanophenyl)methanol.

Step 2: Chlorination of (4-Bromo-2-cyanophenyl)methanol

Dissolve (4-bromo-2-cyanophenyl)methanol (1.0 eq) in an anhydrous solvent like
dichloromethane.

Slowly add thionyl chloride (1.2 eq) or phosphorus tribromide (0.4 eq) at 0 °C.

Allow the reaction to warm to room temperature and stir for 12-16 hours.

Carefully quench the reaction with ice-cold water and extract the product.

Dry and concentrate the organic phase to obtain 1-(chloromethyl)-4-bromo-2-cyanobenzene.
Step 3: Preparation of (4-Bromo-2-cyanophenyl)methanesulfonyl chloride

React 1-(chloromethyl)-4-bromo-2-cyanobenzene (1.0 eq) with sodium sulfite in an aqueous
solution to form the corresponding sodium sulfonate salt.

Treat the resulting sodium (4-bromo-2-cyanophenyl)methanesulfonate with a chlorinating
agent such as phosphorus pentachloride or thionyl chloride to yield (4-bromo-2-
cyanophenyl)methanesulfonyl chloride.

Step 4: Amination to (4-Bromo-2-cyanophenyl)methanesulfonamide
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e Add the (4-bromo-2-cyanophenyl)methanesulfonyl chloride (1.0 eq) dropwise to a cooled (0
°C) concentrated aqueous solution of ammonia.

« Stir the mixture vigorously, allowing it to warm to room temperature.

e The product, (4-Bromo-2-cyanophenyl)methanesulfonamide, will precipitate out of the
solution.

« Filter the solid, wash with cold water, and dry under vacuum. Further purification can be
achieved by recrystallization.

Potential Applications in Drug Discovery

The structural motifs present in (4-Bromo-2-cyanophenyl)methanesulfonamide are
prevalent in a variety of biologically active molecules. The sulfonamide group is a key
pharmacophore in many approved drugs, including antibacterial agents, diuretics, and
anticancer therapies.[2]

Diagram 2: Potential Therapeutic Areas
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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